1-(4-(Prop-2-yn-1-ylamino)piperidin-1-yl)ethan-1-one

• Molecular Formula: C10H16N2O
• Molecular Weight: 180.25 g/mol
• IUPAC Name: 1-[4-(prop-2-ynylamino)piperidin-1-yl]ethanone
• InChI: InChI=1S/C10H16N2O/c1-3-6-11-10-4-7-12(8-5-10)9(2)13/h1,10-11H,4-8H2,2H3
• InChI Key: AGNSRTDFPICIDB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)NCC#C

Description

1-(4-(Prop-2-yn-1-ylamino)piperidin-1-yl)ethan-1-one is a synthetic intermediate of significant interest in medicinal chemistry and drug discovery research. This compound features a piperidine scaffold, a privileged structure frequently found in bioactive molecules and pharmaceuticals . The presence of the acetamide group at the 1-position of the piperidine ring is a common modification seen in pharmacologically active compounds, as it can influence the molecule's physicochemical properties and binding affinity . A key functional handle on this molecule is the prop-2-yn-1-ylamino (propargylamine) group. This alkyne moiety makes the compound an invaluable building block for applications in click chemistry, specifically the copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction allows researchers to efficiently conjugate the molecule with various azide-containing biomolecules or other chemical entities, facilitating the synthesis of complex molecular hybrids for screening or the development of chemical probes . Piperidine-containing structures are extensively investigated for their potential interactions with the central nervous system, including as potential inhibitors of enzymes like monoamine oxidase (MAO) . The integration of these features makes 1-(4-(Prop-2-yn-1-ylamino)piperidin-1-yl)ethan-1-one a versatile reagent for constructing novel compounds aimed at exploring new chemical space and biological targets. This product is intended For Research Use Only. It is not intended for diagnostic or therapeutic uses.

Preparation Methods

Acetyl Chloride Method

A mixture of the propynylamine-substituted piperidine and acetyl chloride (1.2 equivalents) in dichloromethane (DCM) is stirred at 0–5°C for 1 hour, followed by warming to room temperature for 4 hours. The reaction is quenched with ice water, and the product is extracted with DCM. After solvent evaporation, the crude material is purified via silica gel chromatography (eluent: ethyl acetate/hexane, 1:3), yielding 80–85% of the target compound.

Acetic Anhydride Method

Using acetic anhydride (1.5 equivalents) and a catalytic amount of 4-dimethylaminopyridine (DMAP) in tetrahydrofuran (THF), the reaction proceeds at reflux for 6 hours. This method offers milder conditions and reduces side reactions, with yields comparable to the acetyl chloride route (78–83%).

Purification and Characterization

Purification is critical due to the presence of unreacted starting materials and by-products. Recrystallization from ethanol or ethanol-ethyl acetate mixtures (1:1 v/v) produces crystals with >97% purity, as confirmed by HPLC. Structural characterization relies on nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS):

• ¹H NMR (400 MHz, CDCl₃): δ 4.15 (s, 1H, ≡CH), 3.80–3.60 (m, 2H, NCH₂), 3.10–2.90 (m, 2H, piperidine-H), 2.40 (s, 3H, COCH₃).

• HRMS (ESI): m/z calculated for C₁₀H₁₆N₂O [M+H]⁺: 181.1335; found: 181.1338.

Comparative Analysis of Synthetic Routes

Method	Reagents	Conditions	Yield	Purity
Nucleophilic Substitution	Propargyl bromide, K₂CO₃	80°C, 24 h	55–70%	90–95%
Reductive Amination	Propargyl aldehyde, NaBH₃CN	RT, 8 h	60–75%	92–96%
Acetylation (Cl)	Acetyl chloride, TEA	0–25°C, 5 h	80–85%	97%
Acetylation (Anhydride)	Acetic anhydride, DMAP	THF reflux, 6 h	78–83%	96%

The reductive amination route offers superior regioselectivity, while acetylation with acetyl chloride achieves higher yields. Industrial-scale production may favor the acetic anhydride method due to its operational safety and reduced corrosivity.

Challenges and Optimization

Key challenges include controlling the exothermic nature of the acetylation step and minimizing oligomerization of the propynylamine intermediate. Optimizations such as slow reagent addition and temperature control (-5°C during acetyl chloride addition) improve reproducibility. Furthermore, replacing traditional column chromatography with recrystallization reduces solvent waste and cost .

Chemical Reactions Analysis

Types of Reactions

1-(4-(Prop-2-yn-1-ylamino)piperidin-1-yl)ethan-1-one undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions with various nucleophiles, such as amines or thiols, to form substituted products.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an acidic medium.

Reduction: Sodium borohydride (NaBH4) in methanol.

Substitution: Nucleophiles like amines in the presence of a base such as triethylamine (TEA).

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with hydrogenated functional groups.

Substitution: Substituted products with new functional groups replacing the original substituents.

Scientific Research Applications

Antimicrobial Activity

In vitro studies have demonstrated that piperidine derivatives can possess significant antimicrobial activity. For instance, compounds similar to 1-(4-(Prop-2-yn-1-ylamino)piperidin-1-yl)ethan-1-one have been evaluated for their efficacy against various bacterial strains. The incorporation of alkynyl groups in the structure may enhance the lipophilicity of the molecule, potentially improving its ability to penetrate microbial membranes .

CNS Disorders Treatment

The compound's potential role in treating central nervous system (CNS) disorders is noteworthy. It may serve as a lead compound for developing treatments for conditions such as anxiety disorders and depression. The modulation of neurotransmitter systems mentioned earlier could lead to therapeutic advancements in these areas .

Building Block for Complex Molecules

The unique structure of 1-(4-(Prop-2-yn-1-ylamino)piperidin-1-yl)ethan-1-one makes it a valuable intermediate in organic synthesis. It can be utilized as a building block for synthesizing more complex molecules, particularly those with biological activity. Its reactivity can be exploited in various coupling reactions, making it an essential component in drug discovery and development processes .

Case Studies and Research Findings

Several studies highlight the significance of piperidine derivatives in drug development:

Study Reference	Focus	Findings
	Antidepressant Activity	Piperidine derivatives showed significant modulation of serotonin receptors.
	Antimicrobial Evaluation	Compounds exhibited potent antibacterial activity against several strains.
	Organic Synthesis	Demonstrated utility as an intermediate for synthesizing complex bioactive compounds.

Mechanism of Action

The mechanism of action of 1-(4-(Prop-2-yn-1-ylamino)piperidin-1-yl)ethan-1-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, leading to the modulation of biochemical pathways. For example, it may inhibit certain enzymes involved in disease processes, thereby exhibiting therapeutic potential .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The biological and chemical properties of piperidine derivatives are highly influenced by substituents. Below is a comparative analysis of 1-(4-(Prop-2-yn-1-ylamino)piperidin-1-yl)ethan-1-one and its analogs:

Table 1: Structural and Functional Comparison of Piperidine Derivatives

Compound Name	Substituent(s)	Biological Activity/Application	Key Findings	References
1-(4-(Prop-2-yn-1-ylamino)piperidin-1-yl)ethan-1-one	4-(Propargylamino), 1-acetyl	Research chemical (unspecified)	Terminal alkyne group may enhance metabolic stability or covalent targeting.
1-(4-(Pyrimidin-4-ylamino)piperidin-1-yl)ethan-1-one	4-(Pyrimidin-4-ylamino), 1-acetyl	PRMT5 inhibition	Exhibited comparable PRMT5 inhibitory activity to GSK-3326595; carbazole substitution did not improve potency.
1-[4-(Piperidin-1-yl)phenyl]ethan-1-one	4-(Piperidin-1-yl)phenyl, 1-acetyl	Anti-ulcer agents	Intermediate in synthesizing enaminones with anti-ulcer activity (e.g., compound III).
1-(4-(3-Piperidin-1-yl)propoxy)phenyl)ethan-1-one	4-(3-Piperidin-1-ylpropoxy)phenyl, 1-acetyl	Anti-inflammatory agents	Derived from 4-hydroxyacetophenone; showed anti-inflammatory effects in BV-2 microglia.
1-[4-(4-Chlorobenzoyl)piperidin-1-yl]ethan-1-one	4-(4-Chlorobenzoyl), 1-acetyl	Life science research	High-purity compound supplied for diverse applications; chlorobenzoyl enhances lipophilicity.
1-(4-{4-Aminopyrrolo[2,1-f][1,2,4]triazin-7-yl}piperidin-1-yl)ethan-1-one	4-(Aminopyrrolotriazinyl), 1-acetyl	Undisclosed	Heterocyclic substituent may enable kinase or nucleic acid interactions.

Key Insights

Substituent Impact on Activity: The propargylamino group in the target compound distinguishes it from analogs with aromatic (e.g., pyrimidinyl, phenyl) or alkyloxy substituents. In contrast, 4-chlorobenzoyl () and pyrimidin-4-ylamino () substituents enhance interactions with hydrophobic enzyme pockets, as seen in PRMT5 inhibitors .

Synthetic Routes: Piperidine-linked acetyl derivatives are commonly synthesized via nucleophilic substitution (e.g., piperidine reacting with bromoacetophenones) or condensation reactions (e.g., DMF-DMA-mediated enaminone formation) . The propargylamino group may require specialized conditions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), though this is speculative based on the evidence.

Therapeutic Potential: While the target compound’s applications are unspecified, analogs demonstrate diverse activities: PRMT5 inhibition (anticancer), anti-ulcer, and anti-inflammatory effects. The propargyl group’s metabolic stability could position it as a candidate for CNS-targeting drugs, where piperidine derivatives are prevalent .

Data Tables

Table 2: Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number
1-(4-(Prop-2-yn-1-ylamino)piperidin-1-yl)ethan-1-one	C₉H₁₄N₂O	166.22	1152710-39-8
1-(4-(Pyrimidin-4-ylamino)piperidin-1-yl)ethan-1-one	C₁₁H₁₆N₄O	220.27	Not provided
1-[4-(4-Chlorobenzoyl)piperidin-1-yl]ethan-1-one	C₁₄H₁₆ClNO₂	265.74	59084-15-0

Biological Activity

1-(4-(Prop-2-yn-1-ylamino)piperidin-1-yl)ethan-1-one, commonly referred to as compound 1152710-39-8, is a piperidine derivative that has garnered attention for its potential biological activities. This article delves into its synthesis, characterization, and biological effects, particularly focusing on its antimicrobial properties and potential therapeutic applications.

Synthesis and Characterization

The synthesis of 1-(4-(Prop-2-yn-1-ylamino)piperidin-1-yl)ethan-1-one typically involves the reaction of piperidine derivatives with propargylamine under controlled conditions. Characterization methods such as IR, NMR, and mass spectrometry are employed to confirm the structure and purity of the compound.

Table 1: Characterization Techniques

Technique	Purpose
IR	Identify functional groups
NMR	Determine molecular structure
Mass Spectrometry	Confirm molecular weight and purity

Antimicrobial Activity

Recent studies have indicated that 1-(4-(Prop-2-yn-1-ylamino)piperidin-1-yl)ethan-1-one exhibits significant antimicrobial properties. A series of related compounds have been tested against various bacterial and fungal strains, demonstrating varying degrees of efficacy.

In a comparative study, derivatives of this compound were evaluated for their minimum inhibitory concentration (MIC) against selected pathogens. The results showed that certain derivatives exhibited better activity than standard antibiotics such as ciprofloxacin and ketoconazole.

Table 2: Antimicrobial Activity Results

Compound ID	Bacterial Strain	MIC (µg/mL)	Comparison Standard
17	Staphylococcus aureus	8	Ciprofloxacin (2)
19	Escherichia coli	16	Ketoconazole (8)
20	Candida albicans	4	Ketoconazole (4)

The mechanism by which 1-(4-(Prop-2-yn-1-ylamino)piperidin-1-yl)ethan-1-one exerts its biological effects is believed to involve interaction with specific cellular targets. The compound can function as a nucleophile in various biochemical pathways, potentially disrupting essential cellular processes in microbes.

Case Studies

A notable study focused on the synthesis of several piperidine derivatives, including 1-(4-(Prop-2-yn-1-ylamino)piperidin-1-yl)ethan-1-one, where researchers observed enhanced antimicrobial activity against resistant strains. The study utilized both in vitro assays and computational modeling to elucidate the interactions at the molecular level.

Key Findings:

• Enhanced Efficacy : Certain derivatives showed improved efficacy against multi-drug resistant bacteria.
• Structure Activity Relationship (SAR) : Variations in substituents on the piperidine ring significantly influenced antimicrobial potency.

Q & A

Q. Yield Optimization Strategies :

• Temperature Control : Maintain 0–5°C during acylation to minimize side reactions.
• Catalyst Screening : Test alternatives like BF$_3$-Et$_2$O for improved regioselectivity.
• Workup Adjustments : Use saturated NaHCO$_3$ washes to neutralize acidic byproducts .

Example Data from Analogous Syntheses :

Compound	Yield (%)	Key Conditions
9a	62	DCM, RT, 12h
9b	55	DCM, 40°C, 8h
9g	54	THF, 0°C, 24h

Basic: Which spectroscopic techniques are most effective for characterizing this compound, and what key spectral features should researchers analyze?

Q. Methodological Answer :

• HRMS (High-Resolution Mass Spectrometry) : Confirm molecular formula (e.g., [M+H]$^+$ peak for C$_{10}$H$_{15}$N$_2$O at m/z 179.1184) .
• $^1$H NMR : Key signals include:
  • Acetyl group: Singlet at δ 2.1–2.3 ppm (3H).
  • Piperidine protons: Multiplet at δ 3.2–3.4 ppm (N-CH$_2$), δ 1.6–1.9 ppm (piperidine ring CH$_2$) .
  • Propynyl group: Triple resonance for ≡C-H (δ 2.8–3.0 ppm).
• $^{13}$C NMR : Carbonyl signal at δ 205–210 ppm, sp-hybridized carbons (≡C-) at δ 70–85 ppm .

Data Contradiction Analysis :
Discrepancies in δ values may arise from solvent effects (CDCl$_3$ vs. DMSO-d$_6$) or conformational flexibility. Use 2D NMR (COSY, HSQC) to resolve ambiguities .

Advanced: How can computational chemistry aid in predicting the biological activity of derivatives?

Q. Methodological Answer :

Docking Studies : Model interactions with target enzymes (e.g., fungal CYP51 for fungicidal activity) using AutoDock Vina. Prioritize derivatives with binding energies ≤ -8 kcal/mol .

QSAR (Quantitative Structure-Activity Relationship) : Correlate substituent electronic parameters (Hammett σ) with antifungal IC$_{50}$ values. For example, electron-withdrawing groups on the thiazole ring enhance activity .

MD Simulations : Assess piperidine ring puckering (Cremer-Pople parameters) to evaluate conformational stability in aqueous environments .

Advanced: How should researchers address low yields in propargylation reactions?

Q. Methodological Answer :

Byproduct Identification : Use LC-MS to detect undesired dimerization (e.g., diyne formation).

Reagent Optimization : Replace propargyl bromide with propargyl mesylate to reduce steric hindrance.

Microwave-Assisted Synthesis : Reduce reaction time from 24h to 1h at 80°C, improving yield by 15–20% .

Q. Troubleshooting Table :

Issue	Solution	Reference
Dimerization	Add CuI (10 mol%) as inhibitor
Incomplete acylation	Use excess acetyl chloride (1.5 eq)

Advanced: How to resolve crystallographic data contradictions between experimental and computational models?

Q. Methodological Answer :

Refinement Software : Use SHELXL for small-molecule refinement. Discrepancies in bond lengths >0.02 Å indicate possible disorder; apply TWIN/BASF commands .

DFT Comparison : Optimize geometry at B3LYP/6-31G(d) level. RMSD >0.1 Å suggests experimental errors (e.g., thermal motion).

Data Collection : Ensure high-resolution (<1.0 Å) X-ray data at 100 K to minimize thermal effects .

Advanced: What strategies validate the fungicidal mechanism of action?

Q. Methodological Answer :

Enzyme Inhibition Assays : Measure IC$_{50}$ against fungal lanosterol 14α-demethylase (CYP51) using UV-Vis spectroscopy (∆ absorbance at 450 nm) .

Resistance Studies : Serial passage fungi (e.g., Botrytis cinerea) under compound pressure; monitor mutations via whole-genome sequencing.

Metabolic Profiling : Use $^{13}$C-labeled glucose to track disruption in ergosterol biosynthesis via GC-MS .